Cas no 34793-34-5 (9H-Purin-2-amine,6-methoxy-9-b-D-xylofuranosyl-)

• Product Name: 9H-Purin-2-amine,6-methoxy-9-b-D-xylofuranosyl-
• CAS No: 34793-34-5
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 311817
• PubChem ID: 13988706
• Update Time: 2025-04-19

9H-Purin-2-amine,6-methoxy-9-b-D-xylofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,6-methoxy-9-b-D-xylofuranosyl-
• 2-(2-amino-6-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-(2-amino-6-methoxy-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 2-Amino-6-methoxypurinribonucleosid
• O6-methyl-guanosine
• (2R,3R,4R,5R)-2-(2-amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXSID301347608
• 6-Methoxy-9-beta-D-xylofuranosyl-9H-purin-2-amine
• 34793-34-5
• (2R,3R,4R,5R)-2-(2-Amino-6-methoxy-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C11H15N5O5/c1-20-9-5-8(14-11(12)15-9)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14,15)/t4-,6+,7-,10-/m1/s1
• InChI Key： IXOXBSCIXZEQEQ-GAWUUDPSSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@H]([C@@H]1N1C=NC2C(=NC(N)=NC1=2)OC)O)O

Computed Properties

• Exact Mass: 297.10745
• Monoisotopic Mass: 297.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 149A^2

Experimental Properties

• Density: 1.98
• Boiling Point: 721°Cat760mmHg
• Flash Point: 389.9°C
• Refractive Index: 1.829
• PSA: 148.77
• LogP: -1.39020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides